Cas no 947168-20-9 (5-Fluoro-6-(hydroxymethyl)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol)

5-Fluoro-6-(hydroxymethyl)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol is a benzoxaborole derivative with notable applications in medicinal chemistry and drug development. Its structure incorporates a fluorinated aromatic ring and a hydroxymethyl group, enhancing its reactivity and potential for selective interactions with biological targets. The presence of the boronic acid moiety in a cyclic form improves stability and bioavailability, making it a valuable intermediate for synthesizing protease inhibitors or antimicrobial agents. This compound’s unique scaffold is particularly advantageous in designing boron-based therapeutics, leveraging its ability to form reversible covalent bonds with enzyme active sites. Its well-defined chemical properties facilitate precise modifications for targeted research applications.

5-Fluoro-6-(hydroxymethyl)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol structure

947168-20-9 structure

Product Name:5-Fluoro-6-(hydroxymethyl)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol

CAS No:947168-20-9

MF:C₉H₁₀BFO₃

MW:195.983306407928

MDL:MFCD28166776

CID:4721823

PubChem ID:126796994

Update Time:2025-05-28

5-Fluoro-6-(hydroxymethyl)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol Chemical and Physical Properties

Names and Identifiers

- 5-fluoro-6-(hydroxymethyl)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol
- Z2683519689
- 5-Fluoro-6-(hydroxymethyl)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol
- MDL： MFCD28166776
- Inchi： 1S/C9H10BFO3/c1-5-7-3-9(11)6(4-12)2-8(7)10(13)14-5/h2-3,5,12-13H,4H2,1H3
- InChI Key： JYBARHCCFSYVDN-UHFFFAOYSA-N
- SMILES： FC1C(CO)=CC2B(O)OC(C)C=2C=1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 216
Topological Polar Surface Area: 49.7

5-Fluoro-6-(hydroxymethyl)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-315283-0.05g	5-fluoro-6-(hydroxymethyl)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	947168-20-9	95.0%	0.05g	$1417.0	2025-03-19
Enamine	EN300-315283-0.1g	5-fluoro-6-(hydroxymethyl)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	947168-20-9	95.0%	0.1g	$1484.0	2025-03-19
Enamine	EN300-315283-0.25g	5-fluoro-6-(hydroxymethyl)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	947168-20-9	95.0%	0.25g	$1551.0	2025-03-19
Enamine	EN300-315283-0.5g	5-fluoro-6-(hydroxymethyl)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	947168-20-9	95.0%	0.5g	$1619.0	2025-03-19
Enamine	EN300-315283-1.0g	5-fluoro-6-(hydroxymethyl)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	947168-20-9	95.0%	1.0g	$1686.0	2025-03-19
Enamine	EN300-315283-2.5g	5-fluoro-6-(hydroxymethyl)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	947168-20-9	95.0%	2.5g	$3304.0	2025-03-19
Enamine	EN300-315283-5.0g	5-fluoro-6-(hydroxymethyl)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	947168-20-9	95.0%	5.0g	$4890.0	2025-03-19
Enamine	EN300-315283-10.0g	5-fluoro-6-(hydroxymethyl)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	947168-20-9	95.0%	10.0g	$7250.0	2025-03-19
Enamine	EN300-315283-1g	5-fluoro-6-(hydroxymethyl)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	947168-20-9	90%	1g	$1686.0	2023-09-05
Enamine	EN300-315283-5g	5-fluoro-6-(hydroxymethyl)-3-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	947168-20-9	90%	5g	$4890.0	2023-09-05